Cas no 152212-38-9 (Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (+)-)
152212-38-9 structure
Product Name:Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (+)-
CAS No:152212-38-9
MF:C8H12O3
MW:156.179082870483
CID:99321
PubChem ID:11321084
Update Time:2025-04-18
Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (+)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (+)-
- SCHEMBL3170
- Cyclohexanecarboxylic acid, 1-methyl-2-oxo-, (-)- (9CI)
- 1-Methyl-2-oxocyclohexanecarboxylic acid
- DTXSID60462201
- Cyclohexanecarboxylic acid, 1-methyl-2-oxo- (9CI)
- 1-methyl-2-oxocyclohexane-1-carboxylic acid
- Cyclohexanecarboxylic acid, 1-methyl-2-oxo-, (+)- (9CI)
- AKOS026736360
- 152212-62-9
- SSNKQVCRNSRBRB-UHFFFAOYSA-N
- 152212-15-2
- methylcyclohexanone carboxylic acid
- Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (-)-
- 152212-38-9
-
- Inchi: 1S/C8H12O3/c1-8(7(10)11)5-3-2-4-6(8)9/h2-5H2,1H3,(H,10,11)
- InChI Key: SSNKQVCRNSRBRB-UHFFFAOYSA-N
- SMILES: O=C1CCCCC1(C(=O)O)C
Computed Properties
- Exact Mass: 156.07866
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (+)- Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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